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Compound of Interest

Compound Name: 2-Methyltetrahydrothiophen-3-one

Cat. No.: B078238 Get Quote

Application Notes and Protocols for Researchers and Product Development Professionals

2-Methyltetrahydrothiophen-3-one, also known as "blackberry thiophenone," is a potent,

sulfur-containing aroma chemical that offers a unique and multifaceted scent profile. Its

complex character, reminiscent of berries, fruits, with a distinct sulfurous edge, makes it a

valuable ingredient for creating innovative and memorable fragrance compositions. These

application notes provide a comprehensive guide for researchers, perfumers, and drug

development professionals on the effective utilization of this intriguing molecule.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2-Methyltetrahydrothiophen-
3-one is fundamental for its successful incorporation into fragrance formulations.
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Property Value Reference

Molecular Formula C₅H₈OS [1]

Molecular Weight 116.18 g/mol [1]

CAS Number 13679-85-1 [1]

FEMA Number 3512 [2]

Appearance
Almost colorless to pale yellow

liquid
[1]

Odor Profile Berry, fruity, sulfurous

Boiling Point 82 °C at 28 mmHg

Density 1.119 g/mL at 25 °C

Flash Point 71 °C (159.8 °F)

Solubility
Insoluble in water; soluble in

alcohol and fats.
[2]

Olfactory Profile and Applications
2-Methyltetrahydrothiophen-3-one is a versatile ingredient with a range of potential

applications in various fragrance sectors. Its potent and diffusive character means it is typically

used at very low concentrations.

Applications:

Fine Fragrance: In fine perfumery, it can introduce a unique, juicy, and slightly dark berry

note. It pairs well with fruity, floral, and gourmand accords, adding a layer of complexity and

intrigue.

Personal Care Products: Its fruity and sulfurous notes can be used to create distinctive

scents in products such as shampoos, shower gels, and lotions.[3] Careful consideration of

dosage is crucial to avoid an overpowering sulfurous character.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemimpex.com/products/34658
https://www.chemimpex.com/products/34658
https://www.chemimpex.com/products/34658
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydro-2-methyl-3_2H_-thiophenone
https://www.chemimpex.com/products/34658
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydro-2-methyl-3_2H_-thiophenone
https://www.benchchem.com/product/b078238?utm_src=pdf-body
https://www.qcc.edu/tour2.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1757662888%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Household Products: In air fresheners and cleaning products, it can contribute to novel fruit-

forward scents, moving beyond traditional citrus and pine profiles.

Flavor Industry: It is also used as a flavor enhancer in various food products, particularly in

savory and meat flavors.[3][4]

Experimental Protocols
Determination of Odor Detection Threshold
Objective: To determine the lowest concentration of 2-Methyltetrahydrothiophen-3-one
detectable by the human nose in a specific medium (e.g., air, water, or ethanol).

Materials:

2-Methyltetrahydrothiophen-3-one (high purity)

Odor-free solvent (e.g., dipropylene glycol, ethanol)

Series of dilutions in the chosen solvent

Odor-free smelling strips

Glass olfactorium or well-ventilated, odor-free room

Panel of trained sensory analysts (minimum of 10)

Protocol:

Prepare a stock solution of 2-Methyltetrahydrothiophen-3-one in the chosen solvent.

Create a series of dilutions from the stock solution, typically in a geometric progression (e.g.,

1:10 or 1:2 dilutions).

Dip smelling strips into each dilution and a blank (solvent only) for a standardized amount of

time (e.g., 2 seconds).

Allow the solvent to evaporate for a set period (e.g., 10 seconds).
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Present the smelling strips to the sensory panelists in a randomized and blind manner.

Employ a forced-choice method (e.g., triangular or paired comparison) where panelists must

identify the strip with the odor.

The odor detection threshold is statistically determined as the concentration at which a

certain percentage (typically 50%) of the panel can reliably detect the odor.

Evaluation of Substantivity (Longevity) on Skin
Objective: To measure the persistence of the fragrance of 2-Methyltetrahydrothiophen-3-one
on human skin over time.

Materials:

Solution of 2-Methyltetrahydrothiophen-3-one in a skin-safe solvent (e.g., ethanol at a

predetermined concentration).

Panel of human subjects with clean, unscented skin.

Designated application area on the forearm.

Timer.

Sensory evaluation booth.

Protocol:

Apply a standardized amount of the fragrance solution to a marked area on the subject's

forearm.

At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), the subject will evaluate the intensity

of the fragrance at the application site.

The intensity is rated on a labeled magnitude scale (LMS) or a simple intensity scale (e.g., 0-

10, where 0 is no odor and 10 is very strong).
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The substantivity is determined by the time it takes for the fragrance intensity to fall below a

predetermined level.

Data from all panelists are averaged to create a longevity curve.

Stability Testing in a Cosmetic Base
Objective: To assess the chemical and olfactory stability of 2-Methyltetrahydrothiophen-3-
one in a representative cosmetic base (e.g., a lotion or shampoo) under accelerated aging

conditions.

Materials:

2-Methyltetrahydrothiophen-3-one.

Unfragranced cosmetic base.

Glass jars with airtight lids.

Oven for accelerated aging (e.g., at 40°C).

UV light chamber.

Refrigerator (for freeze-thaw cycles).

Gas Chromatography-Mass Spectrometry (GC-MS) equipment.

Trained sensory panel.

Protocol:

Incorporate 2-Methyltetrahydrothiophen-3-one into the cosmetic base at a target

concentration.

Package the fragranced base in glass jars.

Store samples under different conditions:
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Accelerated Aging (Heat): Place samples in an oven at 40°C for a period of 1 to 3 months

(representing 1-3 years of shelf life).

Light Exposure: Expose samples to controlled UV light to simulate exposure to sunlight.

Freeze-Thaw Cycles: Subject samples to alternating periods of freezing (e.g., -10°C) and

thawing (room temperature) for several cycles.

Control: Store samples at room temperature in the dark.

At regular intervals, evaluate the samples for:

Olfactory Changes: A sensory panel assesses any changes in the scent profile (e.g., loss

of intensity, development of off-notes).

Physical Changes: Observe any changes in color, viscosity, or phase separation of the

cosmetic base.

Chemical Degradation: Analyze the concentration of 2-Methyltetrahydrothiophen-3-one
using GC-MS to quantify any degradation.

Visualization of Key Processes
Olfactory Signaling Pathway for Sulfur-Containing
Compounds
The perception of sulfur-containing compounds like 2-Methyltetrahydrothiophen-3-one is a

complex process. Recent research suggests a crucial role for metal ions, such as copper, in the

activation of specific olfactory receptors.
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Caption: Olfactory signal transduction pathway for sulfur compounds.

Experimental Workflow for Substantivity Evaluation
A structured workflow is essential for obtaining reliable data on the longevity of a fragrance

ingredient on the skin.
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Caption: Workflow for assessing fragrance substantivity on skin.

Logical Flow for Stability Testing
Stability testing follows a logical progression to ensure all critical parameters are evaluated.
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Caption: Logical flow for comprehensive fragrance stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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